Cas no 104880-42-4 (a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI))

• Product Name: a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI)
• CAS No: 104880-42-4
• MF: C₁₈H₃₀O₁₇
• MW: 518.420608043671
• CID: 189859
• PubChem ID: 196608
• Update Time: 2025-04-19

a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6-[[6-[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 6''-carboxyraffinose
• 6)- (9CI)
• Fructofuranosyl O-(galactopuranosyluronic acid)-(1-6)-O-glucopyranoside
• hex-2-ulofuranosyl hexopyranuronosyl-(1->6)hexopyranoside
• Raffinouronic acid
• DTXSID10909257
• CHEBI:168017
• 104880-42-4
• 6-[(6-{[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}-3,4,5-trihydroxyoxan-2-yl)methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI)

• Inchi： 1S/C18H30O17/c19-1-4-7(22)14(28)18(3-20,34-4)35-17-12(27)8(23)6(21)5(32-17)2-31-16-11(26)9(24)10(25)13(33-16)15(29)30/h4-14,16-17,19-28H,1-3H2,(H,29,30)
• InChI Key： HVEDYOAUBWOTLI-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC2C(C(C(C(C(=O)O)O2)O)O)O)O1)O)O)O)C1(CO)C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 518.1482
• Monoisotopic Mass: 518.14829948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 286Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 285.75